Cas no 2228986-50-1 (2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid)

• Product Name: 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid
• CAS No: 2228986-50-1
• MF: C₁₃H₁₈O₃
• MW: 222.280224323273
• CID: 6284875
• PubChem ID: 165843433
• Update Time: 2025-06-30

2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid
• EN300-1744286
• 2228986-50-1

• Inchi： 1S/C13H18O3/c1-5-16-10-6-7-11(9(2)8-10)13(3,4)12(14)15/h6-8H,5H2,1-4H3,(H,14,15)
• InChI Key： ILNXLJVNLKIBFB-UHFFFAOYSA-N
• SMILES： O(CC)C1C=CC(=C(C)C=1)C(C(=O)O)(C)C

Computed Properties

• Exact Mass: 222.125594432g/mol
• Monoisotopic Mass: 222.125594432g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 16
• Rotatable Bond Count: 4
• Complexity: 248
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3
• Topological Polar Surface Area: 46.5Ų

Additional information on 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid

Recent Advances in the Study of 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2228986-50-1)

2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2228986-50-1) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its potential therapeutic applications. This compound, characterized by its unique structural features, has been the subject of multiple studies aimed at elucidating its pharmacological properties, synthetic pathways, and potential clinical uses. The following sections provide a comprehensive overview of the latest research findings related to this molecule.

Recent studies have focused on the synthesis and optimization of 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid. Researchers have developed novel synthetic routes to improve yield and purity, which are critical for its application in drug development. Advanced techniques such as high-performance liquid chromatography (HPLC) and nuclear magnetic resonance (NMR) spectroscopy have been employed to characterize the compound and ensure its structural integrity. These efforts have paved the way for further investigations into its biological activity.

Pharmacological studies have revealed that 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid exhibits promising anti-inflammatory and analgesic properties. In vitro and in vivo experiments have demonstrated its ability to modulate key inflammatory pathways, including the inhibition of cyclooxygenase (COX) enzymes. These findings suggest potential applications in the treatment of chronic inflammatory conditions, such as rheumatoid arthritis and osteoarthritis. Additionally, preliminary data indicate a favorable safety profile, with minimal adverse effects observed in animal models.

Another area of interest is the compound's potential role in oncology. Recent research has explored its effects on cancer cell proliferation and apoptosis. Initial results indicate that 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid may inhibit the growth of certain cancer cell lines, particularly those associated with solid tumors. Mechanistic studies are ongoing to identify the molecular targets and pathways involved, which could lead to the development of targeted therapies.

In addition to its therapeutic potential, researchers have investigated the pharmacokinetics and bioavailability of 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid. Studies have shown that the compound has good oral bioavailability and a relatively long half-life, making it a suitable candidate for further drug development. Formulation studies are currently underway to optimize its delivery and enhance its efficacy in clinical settings.

Despite these promising findings, challenges remain in the development of 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid as a therapeutic agent. Further preclinical and clinical studies are needed to fully understand its mechanisms of action, potential drug interactions, and long-term safety. Collaborative efforts between academic institutions and pharmaceutical companies are essential to accelerate the translation of these research findings into clinical applications.

In conclusion, 2-(4-ethoxy-2-methylphenyl)-2-methylpropanoic acid (CAS: 2228986-50-1) represents a promising compound with diverse therapeutic potential. Ongoing research continues to uncover its pharmacological properties and clinical applications, positioning it as a valuable candidate for future drug development. The integration of advanced synthetic techniques, pharmacological studies, and formulation optimization will be critical in realizing its full potential in the field of chemical biology and medicine.